Cas no 117783-75-2 (3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin)

3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin structure
117783-75-2 structure
3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin
117783-75-2
C17H14O6
314.289
2075006

3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin Properties

Names and Identifiers

    • 3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin
    • 7,4-dimethoxy-5,3'-dihydroxy-4'-phenylcoumarin
    • XFJIBWUKHVUGHD-UHFFFAOYSA-N
    • InChI=1S/C17H14O6/c1-21-10-6-13(19)17-11(8-16(20)23-15(17)7-10)9-3-4-14(22-2)12(18)5-9/h3-8,18-19H,1-2H3
    • COc1cc(O)c2c(cc(=O)oc2c1)-c1ccc(OC)c(O)c1

3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin Related Literature

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